Cas no 6386-39-6 (Benzenepropanoic acid,3-(1,1-dimethylethyl)-4-hydroxy-5-methyl-, methyl ester)

Benzenepropanoic acid,3-(1,1-dimethylethyl)-4-hydroxy-5-methyl-, methyl ester Properties

Names and Identifiers

• Benzenepropanoic acid,3-(1,1-dimethylethyl)-4-hydroxy-5-methyl-, methyl ester
• methyl 3-(3-tert-butyl-4-hydroxy-5-methylphenyl)propanoate
• Methyl-3-(3-tert.-butyl-4-hydroxy-5-methylphenyl)propionat
• AC1L4WPR
• AC1Q5ZWX
• AC-5022
• AG-J-66990
• AR-1J4931
• CTK5C0004
• Methyl 3-(3-tert-butyl-4-hydroxy-5-methylphenyl)propionate
• AKOS015851628
• SCHEMBL1292189
• METHYL 3-(3-METHYL-5-TERT-BUTYL-4-HYDROXYPHENYL)PROPIONATE
• Methyl 3-(1,1-dimethylethyl)-4-hydroxy-5-methylbenzenepropanoate
• UNII-CL7N9V8CHW
• Benzenepropanoic acid, 3-(1,1-dimethylethyl)-4-hydroxy-5-methyl-, methyl ester
• CL7N9V8CHW
• DTXSID5073371
• methyl 3-methyl-5-tert-butyl-4-hydroxyhydrocinnamate
• methyl 3-(3-(tert-butyl)-4-hydroxy-5-methylphenyl)propanoate
• FQCQJBVYSORVEW-UHFFFAOYSA-N
• NS00022607
• 6386-39-6
• Methyl 3-(3-tert-butyl-5-methyl-4-hydroxyphenyl)propionate
• FT-0698738
• +Expand

• InChIKey： FQCQJBVYSORVEW-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H22O3/c1-10-8-11(6-7-13(16)18-5)9-12(14(10)17)15(2,3)4/h8-9,17H,6-7H2,1-5H3
• SMILES： CC1=CC(=CC(=C1O)C(C)(C)C)CCC(=O)OC

Computed Properties

• Exact Mass: 250.156895g/mol
• Surface Charge: 0
• XLogP3: 3.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 250.156895g/mol
• Monoisotopic Mass: 250.156895g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 18
• Complexity: 280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.51
• Boiling Point: 330°C at 760 mmHg
• Flash Point: 126.9°C
• Density: 1.042